Cas no 26404-20-6 (Acetic acid, chlorooxo-, 1-methylethyl ester)

• Product Name: Acetic acid, chlorooxo-, 1-methylethyl ester
• CAS No: 26404-20-6
• MF: C₅H₇ClO₃
• MW: 150.560281038284
• CID: 1430561
• PubChem ID: 11355577
• Update Time: 2025-04-20

Acetic acid, chlorooxo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chlorooxo-, 1-methylethyl ester
• Acetic acid, 2-chloro-2-oxo-, 1-methylethyl ester
• CS-0164313
• propan-2-yl 2-chloro-2-oxoacetate
• E73754
• 26404-20-6
• APGNIJXHGYDYLS-UHFFFAOYSA-N
• Isopropyl chloro(oxo)acetate
• isopropyl 2-chloro-2-oxoacetate
• SCHEMBL834672
• Chloro-oxo-acetic Acid Isopropyl Ester
• isopropyl 2-chloro-2-oxoacetate? (Afatinib Impurity pound(c)

• Inchi： 1S/C5H7ClO3/c1-3(2)9-5(8)4(6)7/h3H,1-2H3
• InChI Key： APGNIJXHGYDYLS-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC(C)C)=O

Computed Properties

• Exact Mass: 150.00841
• Monoisotopic Mass: 150.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives